Cas no 917750-06-2 (<br>4-(4-Methoxy-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazo le-3-thiol)
<br>4-(4-Methoxy-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazo le-3-thiol Chemical and Physical Properties
Names and Identifiers
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- <br>4-(4-Methoxy-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazo le-3-thiol
- AKOS000678541
- 4-(4-Methoxy-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol
- 4-(4-Methoxyphenyl)-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol
- 917750-06-2
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- MDL: MFCD08898880
- Inchi: 1S/C19H20N4O3S2/c1-26-16-8-6-15(7-9-16)23-18(20-21-19(23)27)14-4-10-17(11-5-14)28(24,25)22-12-2-3-13-22/h4-11H,2-3,12-13H2,1H3,(H,21,27)
- InChI Key: OGCRKNMKEZEOQJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C2=NNC(N2C2C=CC(=CC=2)OC)=S)=CC=1)(N1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 416.09768286Da
- Monoisotopic Mass: 416.09768286Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 699
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 115Ų
<br>4-(4-Methoxy-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazo le-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM529598-1g |
4-(4-Methoxyphenyl)-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol |
917750-06-2 | 97% | 1g |
$353 | 2024-07-20 | |
| Crysdot LLC | CD11016503-5g |
4-(4-Methoxyphenyl)-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol |
917750-06-2 | 97% | 5g |
$874 | 2024-07-19 |
<br>4-(4-Methoxy-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazo le-3-thiol Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on <br>4-(4-Methoxy-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazo le-3-thiol
Recent Advances in the Study of 4-(4-Methoxy-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol (CAS: 917750-06-2)
The compound 4-(4-Methoxy-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol (CAS: 917750-06-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazole core with methoxy and pyrrolidine sulfonyl substituents, has been investigated for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this molecule make it a promising candidate for drug development, particularly in targeting specific enzymatic pathways involved in disease progression.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 917750-06-2. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against protein kinases involved in cancer cell proliferation. The researchers employed X-ray crystallography to determine the binding mode of the compound within the ATP-binding pocket of the target kinase, revealing key interactions between the triazole-thiol moiety and conserved residues in the active site. These findings provide a structural basis for the rational design of more potent and selective kinase inhibitors based on the 917750-06-2 scaffold.
In addition to its kinase inhibitory activity, 4-(4-Methoxy-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol has shown promise as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) in the low micromolar range. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes in bacterial metabolic pathways. Structure-activity relationship (SAR) studies identified the pyrrolidine sulfonyl group as crucial for maintaining antimicrobial potency while reducing cytotoxicity against mammalian cells.
The pharmacokinetic properties of 917750-06-2 have also been investigated in recent preclinical studies. A 2023 publication in European Journal of Pharmaceutical Sciences reported favorable absorption and distribution characteristics in rodent models, with good oral bioavailability and tissue penetration. The compound demonstrated a half-life of approximately 6 hours in plasma, suggesting potential for once- or twice-daily dosing in clinical applications. Metabolic stability studies revealed that the triazole-thiol moiety is susceptible to glucuronidation, which may influence the compound's clearance rate and guide future structural modifications to improve metabolic stability.
Current research efforts are exploring the therapeutic potential of 4-(4-Methoxy-phenyl)-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol in various disease models. A recent collaborative study between academic and industrial researchers demonstrated promising results in animal models of inflammatory diseases, where the compound significantly reduced pro-inflammatory cytokine production and tissue damage. These effects were mediated through modulation of NF-κB signaling pathway, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
As research on 917750-06-2 continues to advance, several pharmaceutical companies have initiated drug discovery programs focused on developing optimized derivatives of this scaffold. The compound's versatility and demonstrated biological activities across multiple therapeutic areas make it an attractive starting point for medicinal chemistry optimization. Future research directions include exploring combination therapies with existing drugs, developing targeted delivery systems to enhance tissue specificity, and conducting comprehensive toxicology studies to assess safety profiles for potential clinical translation.
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